Cas no 1040651-19-1 (1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine)

• Product Name: 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine
• CAS No: 1040651-19-1
• MF: C₁₇H₁₇FN₆OS
• MW: 372.419884443283
• CID: 5956278
• PubChem ID: 30857934
• Update Time: 2025-08-03

1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine
• [4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone
• 1040651-19-1
• AKOS024502759
• (4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(thiophen-2-yl)methanone
• VU0638862-1
• F5250-0464

• Inchi： 1S/C17H17FN6OS/c18-13-3-5-14(6-4-13)24-16(19-20-21-24)12-22-7-9-23(10-8-22)17(25)15-2-1-11-26-15/h1-6,11H,7-10,12H2
• InChI Key： XSJYLIMNUAKTDZ-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2N(C3=CC=C(F)C=C3)N=NN=2)CC1)(C1SC=CC=1)=O

Computed Properties

• Exact Mass: 372.11685852g/mol
• Monoisotopic Mass: 372.11685852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.4Ų

Additional information on 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine

Introduction to Compound with CAS No. 1040651-19-1 and Its Applications in Modern Pharmaceutical Research

Compound with the CAS number 1040651-19-1 is a highly intriguing molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. The unique combination of a piperazine core, a tetrazole moiety, and a thiophene carbonyl group provides a rich scaffold for further chemical modifications and biological evaluations.

The piperazine ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with biological targets such as G-protein coupled receptors (GPCRs) and enzymes. This structural motif is frequently incorporated into drug candidates due to its favorable pharmacokinetic properties and binding affinity. In the case of 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine, the presence of the piperazine group suggests potential interactions with a wide range of biological targets, making it a versatile starting point for drug discovery efforts.

The tetrazole moiety appended to the piperazine ring adds an additional layer of complexity to the molecule. Tetrazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in the synthesis of more complex structures. Furthermore, tetrazoles have been reported to exhibit biological activities such as antiviral and anti-inflammatory properties. The incorporation of a 4-fluorophenyl group further enhances the molecule's potential by introducing fluorine atoms, which are often used to improve metabolic stability and binding affinity.

The thiophene-2-carbonyl group at the other end of the molecule provides an acidic functionality that can be exploited for further derivatization. Thiophenes are heterocyclic compounds that are widely used in pharmaceuticals due to their ability to modulate biological pathways. The carbonyl group can be further functionalized through reactions such as condensation or reduction, opening up numerous possibilities for generating analogs with tailored properties.

In recent years, there has been growing interest in the development of small molecules that can modulate neural activity. The combination of piperazine and tetrazole moieties in 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine makes it an attractive candidate for investigating potential effects on central nervous system (CNS) disorders. Preliminary studies have suggested that such compounds may have neuroprotective and anti-anxiety properties, although further research is needed to fully elucidate their mechanisms of action.

The thiophene carbonyl group also presents an opportunity for exploring its role in protein-protein interactions or as a scaffold for developing enzyme inhibitors. Thiophene derivatives have been extensively studied for their antimicrobial and antifungal properties, and the introduction of additional functional groups can enhance these activities. For instance, incorporating electron-withdrawing groups such as cyano or carboxylic acid moieties could modify the electronic properties of the thiophene ring, thereby influencing its interactions with biological targets.

The synthesis of 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the tetrazole ring through cycloaddition reactions, followed by functionalization at the 4-fluorophenyl position and finally coupling with the thiophene-2-carbonyl moiety. Each step must be rigorously controlled to avoid side reactions and impurities that could affect downstream applications.

The compound's potential applications extend beyond CNS disorders. Its structural features make it suitable for investigating its effects on inflammatory pathways and cancer biology. For instance, piperazine derivatives have been shown to modulate inflammatory cytokines and signaling pathways associated with chronic diseases. Similarly, tetrazoles have been reported to exhibit antitumor activities by interfering with key cellular processes such as DNA replication and cell survival.

In conclusion, compound with CAS number 1040651-19-1, or more formally 1-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(thiophene-2-carbonyl)piperazine, represents a promising lead structure in pharmaceutical research. Its unique combination of pharmacophoric elements offers numerous opportunities for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new biological targets and mechanisms of action, this compound is poised to play a significant role in the development of next-generation therapeutics.